Cas no 186453-54-3 (Hydrazinecarbothioamide,2-[(2-hydroxyphenyl)methylene]-N-[(4-nitrophenyl)methyl]-)

• Product Name: Hydrazinecarbothioamide,2-[(2-hydroxyphenyl)methylene]-N-[(4-nitrophenyl)methyl]-
• CAS No: 186453-54-3
• MF: C₁₅H₁₄N₄O₃S
• MW: 330.361661434174
• CID: 143736
• PubChem ID: 135499980
• Update Time: 2025-04-19

Hydrazinecarbothioamide,2-[(2-hydroxyphenyl)methylene]-N-[(4-nitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,2-[(2-hydroxyphenyl)methylene]-N-[(4-nitrophenyl)methyl]-
• 1-[(4-nitrophenyl)methyl]-3-[[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]thiourea
• 2-((2-Hydroxyphenyl)methylene)-N-((4-nitrophenyl)methyl)hydrazinecarbothioamide
• Hydrazinecarbothioamide, 2-((2-hydroxyphenyl)methylene)-N-((4-nitrophenyl)methyl)-
• N-(4-nitrobenzyl)-2-[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]hydrazinecarbothioamide
• Hydrazinecarbothioamide, 2-((2-hydroxyphenyl)methylene)-N-((4-nitrophe nyl)methyl)-
• 186453-54-3
• 1-[(E)-(2-hydroxyphenyl)methylideneamino]-3-[(4-nitrophenyl)methyl]thiourea

• Inchi： 1S/C15H14N4O3S/c20-14-4-2-1-3-12(14)10-17-18-15(23)16-9-11-5-7-13(8-6-11)19(21)22/h1-8,10,20H,9H2,(H2,16,18,23)/b17-10+
• InChI Key： CMCJITFSQCIBHM-LICLKQGHSA-N
• SMILES： S=C(N/N=C/C1C=CC=CC=1O)NCC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 330.07882
• Monoisotopic Mass: 330.078661
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131
• XLogP3: 2.6

Experimental Properties

• Density: 1.453
• Boiling Point: 527.8°Cat760mmHg
• Flash Point: 273°C
• Refractive Index: 1.739
• PSA: 99.79
• LogP: 3.35880